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Compound of Interest

Compound Name: 6-(4-Fluorophenyl)nicotinic acid

Cat. No.: B1322721

CAS Number: 223127-24-0

This technical guide provides a comprehensive overview of 6-(4-Fluorophenyl)nicotinic acid,
a derivative of nicotinic acid (Vitamin B3). Due to the limited availability of direct experimental
data for this specific compound, this guide synthesizes information from closely related
analogues and the parent compound, nicotinic acid, to offer insights into its potential properties,
synthesis, and biological activities. This document is intended for researchers, scientists, and
professionals in drug development.

Chemical and Physical Properties

While specific experimental data for 6-(4-Fluorophenyl)nicotinic acid is not readily available
in the literature, its basic properties can be calculated or inferred from its structure and
comparison with related compounds.

Table 1: Physicochemical Properties of 6-(4-Fluorophenyl)nicotinic Acid and Related
Compounds
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6-(4-
( _ . 6-Fluoronicotinic Nicotinic Acid
Property Fluorophenyl)nicoti ) o
. . acid (Niacin)
nic acid
CAS Number 223127-24-0[1][2] 403-45-2 59-67-6
Molecular Formula C12HsFNO2[2][3] CeH4FNO:2 CeHsNO2
Molecular Weight 217.20 g/mol [2] 141.10 g/mol 123.11 g/mol
) ) ) White, translucent
Appearance Solid (predicted) White powder
crystals
Melting Point Not available 144 - 148 °C 237 °C
Slightly soluble in cold
- Poorly soluble in water; more soluble in )
Solubility ] 18 g/L in water
water (predicted) hot water and hot
ethanol
pKa Not available Not available 2.0,4.85

Synthesis and Experimental Protocols

A definitive, published synthesis protocol specifically for 6-(4-Fluorophenyl)nicotinic acid is

not currently available. However, its synthesis can be logically designed based on established

methods for creating 6-aryl-nicotinic acid derivatives. A plausible synthetic route would involve

a Suzuki coupling reaction, a powerful method for forming carbon-carbon bonds between aryl

halides and boronic acids.

Hypothetical Synthesis Workflow

A potential synthetic pathway for 6-(4-Fluorophenyl)nicotinic acid is outlined below. This

workflow is based on common organic chemistry reactions for similar structures.
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Pd catalyst (e.g., Pd(PPhs)a)
6-Chloronicotinic acid ester 4-Fluorophenylboronic acid Base (e.g., K2COs3)
Solvent (e.g., Toluene/Water)

l

G-(4-FIuorophenyl)nicotinic acid este)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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